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Gold Cyanidation Troubleshooting Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

common issues encountered during gold cyanidation leaching experiments, specifically

focusing on the causes and remedies for low gold recovery.

Troubleshooting Guides
1. Why is my gold recovery lower than expected?

Low gold recovery can stem from a variety of factors related to the ore's characteristics and the

leaching process parameters. A systematic approach is necessary to identify the root cause.

Key areas to investigate include ore mineralogy, particle size, and the chemical environment of

the leach.

A preliminary assessment can be made by conducting a bottle roll test under standard

conditions to establish a baseline recovery. If recovery remains low, further diagnostic tests are

recommended.

2. How can I determine if my ore is refractory?

Refractory ores are those that do not respond well to standard cyanidation, resulting in low gold

recovery. The refractoriness can be due to several reasons, including:
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Gold locked in sulfide minerals: Gold particles may be finely disseminated within sulfide

minerals like pyrite and arsenopyrite, preventing the cyanide solution from accessing the

gold.[1][2]

Gold associated with carbonaceous matter: Carbonaceous components in the ore can

adsorb the dissolved gold-cyanide complex, a phenomenon known as "preg-robbing".[3][4]

Gold encapsulated in silica: Fine gold particles can be locked within the crystal structure of

silicate minerals like quartz.

A diagnostic leaching procedure is the most effective method to determine the nature of

refractoriness.

3. What is "preg-robbing" and how do I know if it's affecting my experiment?

Preg-robbing is the phenomenon where carbonaceous material or certain sulfide minerals in

the ore adsorb the gold-cyanide complex from the pregnant solution, effectively competing with

the activated carbon in a Carbon-in-Pulp (CIP) or Carbon-in-Leach (CIL) circuit.[3][4] This leads

to a significant reduction in the amount of gold recovered.

To determine if your ore is preg-robbing, a specific preg-robbing test should be conducted. This

typically involves leaching the ore in a cyanide solution spiked with a known concentration of

gold and measuring the amount of gold adsorbed by the ore.

4. My gold recovery is low, and I suspect interfering ions. What should I do?

Certain ions, often leached from associated minerals, can interfere with the cyanidation

process by consuming cyanide or oxygen, or by passivating the gold surface. Common

interfering minerals include:

Copper Minerals: Many copper minerals are soluble in cyanide solutions and consume large

amounts of cyanide, forming stable copper-cyanide complexes.[5]

Sulfide Minerals: Minerals like pyrrhotite, marcasite, and arsenopyrite can react with cyanide

and oxygen, leading to high reagent consumption and reduced gold dissolution.[1][2] Soluble

sulfides can also passivate the gold surface.[1]
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Arsenic and Antimony Minerals: These minerals can form coatings on the gold surface,

preventing its contact with the cyanide solution.

Pre-treatment methods, such as pre-aeration in an alkaline medium, can help to oxidize and

passivate these interfering minerals before cyanidation.[6] Diagnostic leaching can also help

identify the problematic minerals.

Frequently Asked Questions (FAQs)
Q1: What is the optimal pH for gold cyanidation?

The optimal pH for cyanidation is typically maintained between 10.5 and 11.0.[7][8] This is

crucial to prevent the formation of toxic hydrogen cyanide (HCN) gas, which occurs at lower pH

values, and to ensure the stability of the aurocyanide complex.[8] However, excessively high

pH (above 11.5) can sometimes decrease the leaching rate.[9]

Q2: How does particle size affect gold recovery?

Grinding the ore to an optimal particle size is critical for liberating the gold particles and

exposing them to the cyanide solution.[7] Finer grinding increases the surface area for

leaching, but excessive grinding can be energy-intensive and may create an excess of fine

particles (slimes) that can hinder the percolation of the leach solution. The ideal particle size

depends on the ore's mineralogy and the distribution of gold.

Q3: What is the role of dissolved oxygen in cyanidation?

Dissolved oxygen is a critical component in the gold leaching reaction. It acts as an oxidizing

agent, allowing the gold to dissolve in the cyanide solution.[7] Insufficient dissolved oxygen will

result in slow or incomplete leaching. The optimal dissolved oxygen level is typically between 8

and 10 ppm.[7]

Q4: Can temperature affect my gold recovery?

Yes, temperature can influence the kinetics of the leaching reaction. Higher temperatures

generally increase the rate of gold dissolution. However, higher temperatures also decrease

the solubility of oxygen in the solution and can increase the consumption of cyanide by
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promoting side reactions with other minerals. For most applications, ambient temperature is

sufficient.

Q5: How long should I leach my ore?

The required leaching time, or residence time, depends on the ore's characteristics, including

particle size and the presence of slow-leaching minerals. Leaching is typically carried out for 24

to 48 hours. Kinetic studies, performed through a bottle roll test with sampling at regular

intervals, can determine the optimal leaching time for a specific ore.

Data Presentation
Table 1: Effect of Cyanide Concentration on Gold Recovery

NaCN
Concentration
(ppm)

Gold Recovery (%) Silver Recovery (%)
NaCN
Consumption (g)

600 96.5 91.4 2.88

700 97.9 91.1 -

800 96.5 91.8 -

Data extracted from a study on a specific gold ore; results may vary depending on ore type.[10]

Table 2: Impact of Preg-Robbing on Gold Recovery

Sample Type Leaching Time (hours) Gold Recovery (%)

Non-Preg-Robbing Ore 24 99

Mildly Preg-Robbing Ore 24 83

Highly Preg-Robbing Ore 24 < 85

Illustrative data based on studies of various gold ores.[3]
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Experimental Protocols
Protocol 1: Standard Bottle Roll Cyanidation Test
This test is used to determine the amenability of an ore to direct cyanidation and to establish a

baseline for gold recovery.

Materials:

Pulverized ore sample (typically 1000g)

Leach bottle (2.5 L)

Bottle roller

Sodium Cyanide (NaCN)

Lime (CaO) or Sodium Hydroxide (NaOH)

pH meter

Filtration apparatus

Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma (ICP) for analysis

Procedure:

Weigh 1000 g of pulverized ore (e.g., 80% passing 75 µm) and place it in the leach bottle.

Add a measured volume of water to achieve the desired pulp density (e.g., 40-50% solids).

Place the bottle on the roller and agitate the slurry.

Measure the natural pH of the slurry. Adjust the pH to 10.5-11.0 using lime or NaOH.

Add a pre-determined amount of NaCN to achieve the target concentration (e.g., 1 g/L).

Seal the bottle and place it on the bottle roller for a specified duration (e.g., 24 or 48 hours).

For kinetic tests, take small slurry samples at regular intervals (e.g., 2, 4, 8, 24, 48 hours).
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After leaching, filter the entire slurry to separate the pregnant solution from the tailings.

Wash the tailings with water and dry them.

Analyze the pregnant solution and the tailings for gold content using AAS or ICP.

Calculate the gold recovery based on the head grade and the gold remaining in the tailings.

Protocol 2: Diagnostic Leaching Procedure
This procedure helps to identify the cause of refractoriness by sequentially leaching different

mineral phases. The following is a common multi-stage procedure.

Materials:

Pulverized ore sample

Hydrochloric acid (HCl)

Nitric acid (HNO₃)

Roasting furnace

Standard cyanidation reagents and equipment (as in Protocol 1)

Procedure:

Stage 1: Direct Cyanidation:

Perform a standard cyanidation leach on the ore sample as described in Protocol 1. The

gold recovered in this stage is considered "free-milling."

The residue from this stage is used as the feed for Stage 2.

Stage 2: Acid Leaching (HCl):

Leach the residue from Stage 1 with a dilute HCl solution (e.g., 1 M) to dissolve acid-

soluble minerals such as carbonates and some sulfides.
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Filter, wash, and neutralize the residue.

Subject the residue to another round of cyanidation. The additional gold recovered is

attributed to being locked in the acid-soluble gangue.

Stage 3: Oxidative Leaching (HNO₃):

Leach the residue from Stage 2 with a more aggressive oxidizing agent, such as nitric

acid, to decompose sulfide minerals like pyrite and arsenopyrite.

Filter, wash, and neutralize the residue.

Perform a final cyanidation leach. The gold recovered in this step was likely encapsulated

in sulfide minerals.

Stage 4: Roasting:

If preg-robbing is suspected, the residue from Stage 3 can be roasted at a high

temperature (e.g., 550°C) to burn off carbonaceous material.

The roasted calcine is then subjected to a final cyanidation leach. The gold recovered here

was associated with carbonaceous matter.

Final Residue:

The gold remaining in the final residue is typically considered to be locked in silicates or

other highly refractory minerals.

Protocol 3: Preg-Robbing Test
This test quantifies the capacity of an ore to adsorb the gold-cyanide complex.

Materials:

Pulverized ore sample

Standard gold solution (known concentration)

Sodium cyanide (NaCN)
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pH adjustment reagents

Agitator (e.g., bottle roller or magnetic stirrer)

Centrifuge

AAS or ICP

Procedure:

Prepare a cyanide solution with a known concentration of gold (e.g., 5-10 ppm Au).

Adjust the pH of the solution to 10.5-11.0.

Add a known weight of the ore sample (e.g., 50 g) to a specific volume of the gold-spiked

cyanide solution (e.g., 100 mL).

Agitate the slurry for a set period (e.g., 4-6 hours).

After agitation, centrifuge a sample of the slurry to separate the solution from the solids.

Analyze the gold concentration in the clear solution.

The difference between the initial and final gold concentrations in the solution represents the

amount of gold adsorbed by the ore, indicating its preg-robbing potential.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Low Gold Recovery Observed

Conduct Standard Bottle Roll Test

Optimize Leaching Parameters
(pH, CN, O2, Grind Size)

Consider Pre-treatment Options
(e.g., Roasting, Oxidation)

Implement Preg-Robbing Mitigation
(e.g., CIL/CIP, Blinding Agents)

Perform Diagnostic Leach

Gold Locked in Sulfides/
Silicates Perform Preg-Robbing Test

High Sulfide or
Carbon Content

Low Preg-Robbing
Activity

High Preg-Robbing
Activity

Analyze Leach Results

Recovery Improves Recovery Still Low

Click to download full resolution via product page

Caption: Troubleshooting workflow for low gold recovery.
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Caption: Diagnostic leaching experimental workflow.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b080273?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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